Cas no 75155-65-6 ( )
structure
Product Name:
CAS No:75155-65-6
MF:C54H48Cl6S6
MW:1102.06692123413
CID:981561
PubChem ID:331412
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1,2,3,4,5,6-hexakis[(4-chlorophenyl)methylsulfanylmethyl]benzene
- NSC-323750
- DTXSID50317978
- NSC323750
- 75155-65-6
-
-
- Inchi: 1S/C54H48Cl6S6/c55-43-13-1-37(2-14-43)25-61-31-49-50(32-62-26-38-3-15-44(56)16-4-38)52(34-64-28-40-7-19-46(58)20-8-40)54(36-66-30-42-11-23-48(60)24-12-42)53(35-65-29-41-9-21-47(59)22-10-41)51(49)33-63-27-39-5-17-45(57)18-6-39/h1-24H,25-36H2
- InChI Key: MDRANWHWPPEQEZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSCC1C(CSCC2C=CC(=CC=2)Cl)=C(CSCC2C=CC(=CC=2)Cl)C(CSCC2C=CC(=CC=2)Cl)=C(CSCC2C=CC(=CC=2)Cl)C=1CSCC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 1098.02184
- Monoisotopic Mass: 1098.021145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 66
- Rotatable Bond Count: 24
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 17.3
- Topological Polar Surface Area: 152Ų
Experimental Properties
- PSA: 0
Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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